Cas no 89353-64-0 (3-Pyridineacetic acid,2-(methoxycarbonyl)-)

• Product Name: 3-Pyridineacetic acid,2-(methoxycarbonyl)-
• CAS No: 89353-64-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 727249
• Update Time: 2024-01-31

3-Pyridineacetic acid,2-(methoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid,2-(methoxycarbonyl)-
• 2-(2-methoxycarbonylpyridin-3-yl)acetic acid
• homoquinolinic acid, 2-methyl ester
• 3-Pyridineacetic acid, 2-(methoxycarbonyl)-

• Inchi： 1S/C9H9NO4/c1-14-9(13)8-6(5-7(11)12)3-2-4-10-8/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： DLJVEQDKPIBVKE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC=C1CC(O)=O

Computed Properties

• Exact Mass: 195.053
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5A^2